ethyl 4-[4-(benzoylamino)phenyl]-1-phenyl-5-(2-phenylvinyl)-4,5-dihydro-1H-1,2,4-triazole-3-carboxylate
ethyl 4-[4-(benzoylamino)phenyl]-1-phenyl-5-(2-phenylvinyl)-4,5-dihydro-1H-1,2,4-triazole-3-carboxylate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0995475
InChI:
InChI=1S/C32H28N4O3/c1-2-39-32(38)30-34-36(28-16-10-5-11-17-28)29(23-18-24-12-6-3-7-13-24)35(30)27-21-19-26(20-22-27)33-31(37)25-14-8-4-9-15-25/h3-23,29H,2H2,1H3,(H,33,37)/b23-18+
SMILES:
CCOC(=O)C1=NN(C(N1C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3)C=CC4=CC=CC=C4)C5=CC=CC=C5
Molecular Formula:
C32H28N4O3
Molecular Weight:
516.6 g/mol
ethyl 4-[4-(benzoylamino)phenyl]-1-phenyl-5-(2-phenylvinyl)-4,5-dihydro-1H-1,2,4-triazole-3-carboxylate
CAS No.:
Cat. No.: VC0995475
Molecular Formula: C32H28N4O3
Molecular Weight: 516.6 g/mol
* For research use only. Not for human or veterinary use.
![ethyl 4-[4-(benzoylamino)phenyl]-1-phenyl-5-(2-phenylvinyl)-4,5-dihydro-1H-1,2,4-triazole-3-carboxylate -](/images/no_structure.jpg)
Specification
| Molecular Formula | C32H28N4O3 |
|---|---|
| Molecular Weight | 516.6 g/mol |
| IUPAC Name | ethyl 4-(4-benzamidophenyl)-2-phenyl-3-[(E)-2-phenylethenyl]-3H-1,2,4-triazole-5-carboxylate |
| Standard InChI | InChI=1S/C32H28N4O3/c1-2-39-32(38)30-34-36(28-16-10-5-11-17-28)29(23-18-24-12-6-3-7-13-24)35(30)27-21-19-26(20-22-27)33-31(37)25-14-8-4-9-15-25/h3-23,29H,2H2,1H3,(H,33,37)/b23-18+ |
| Standard InChI Key | FMGXFUFKHFKPHR-PTGBLXJZSA-N |
| Isomeric SMILES | CCOC(=O)C1=NN(C(N1C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3)/C=C/C4=CC=CC=C4)C5=CC=CC=C5 |
| SMILES | CCOC(=O)C1=NN(C(N1C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3)C=CC4=CC=CC=C4)C5=CC=CC=C5 |
| Canonical SMILES | CCOC(=O)C1=NN(C(N1C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3)C=CC4=CC=CC=C4)C5=CC=CC=C5 |
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